6-(2-Ethoxybenzoyl)-2-oxo-1,2,5,6,7,8-hexahydro-1,6-naphthyridine-3-carbonitrile

• IUPAC Name: 6-(2-ethoxybenzoyl)-2-oxo-1,5,7,8-tetrahydro-1,6-naphthyridine-3-carbonitrile
• InChI: InChI=1S/C18H17N3O3/c1-2-24-16-6-4-3-5-14(16)18(23)21-8-7-15-13(11-21)9-12(10-19)17(22)20-15/h3-6,9H,2,7-8,11H2,1H3,(H,20,22)
• InChI Key: WMNPVLCIUVTALW-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC=C1C(=O)N2CCC3=C(C2)C=C(C(=O)N3)C#N
• Molecular Formula: C18H17N3O3
• Molecular Weight: 323.3 g/mol
• CAS No.: 2034485-45-3

Description

The compound is a complex organic molecule. It contains a naphthyridine core, which is a type of nitrogen-containing heterocycle. The ethoxybenzoyl group attached to the naphthyridine core suggests that it might have been derived from 2-ethoxybenzoyl chloride.

Synthesis Analysis

While specific synthesis methods for this compound are not available, similar compounds are often synthesized via condensation reactions. For instance, 2-ethoxybenzoyl chloride can react with chlorosulphonic acid in the presence of thionyl chloride to form an intermediate sulphonyl chloride.

Scientific Research Applications

Heterocyclic Chemistry Applications

• Synthesis of Polyfunctional Heterocyclic Derivatives : Compounds similar to the specified chemical have been synthesized for their potential applications in creating new polyfunctionally substituted heterocyclic compounds. These compounds have been explored for their utility in medicinal chemistry and material science due to their complex structures and potential bioactive properties (Alekseeva et al., 2014).

Antiproliferative and Antibacterial Applications

• Antiproliferative Activity : N-Substituted derivatives of similar naphthyridine compounds have been studied for their antiproliferative activity. These studies suggest that substituents on the naphthyridine ring can significantly influence biological activity, highlighting the potential for these compounds in cancer research (Bardasov et al., 2020).
• Antibacterial Evaluation : Similar compounds have been evaluated for their antibacterial properties. These studies provide a foundation for understanding how structural modifications can impact the antibacterial efficacy of naphthyridine derivatives (Santilli et al., 1975).

Synthesis and Material Science Applications

• Novel Synthesis Methods : Research has focused on developing novel synthesis methods for naphthyridine derivatives. These methods aim to improve the efficiency and yield of such compounds, which is crucial for their application in various fields, including material science and pharmaceuticals (Singh et al., 2011).

Photophysical Properties

• Spectroscopic and Photophysical Investigation : The photophysical properties of structurally similar compounds have been investigated, highlighting their potential applications in developing new materials for electronics and photonics. Such studies underline the importance of understanding the electronic and structural properties that contribute to the functionality of these compounds (Zayed & Kumar, 2017).

Safety and Hazards

While specific safety and hazard information for this compound is not available, compounds with similar structures, like 2-ethoxybenzoyl chloride, are typically corrosive and can cause severe skin burns and eye damage.

Mechanism of Action

Target of Action

The primary target of this compound is the Arginine Vasopressin V1A Receptor . This receptor mediates the vasoconstrictive action of arginine vasopressin (AVP), a hormone secreted from the posterior pituitary gland . The receptor is found in vascular smooth muscle, the liver, platelets, and renal mesangial cells .

Mode of Action

The compound acts as a potent antagonist for the V1A receptor . It binds to the receptor, blocking the action of AVP, and thereby inhibiting the vasoconstrictive effect . This results in a decrease in blood pressure and other physiological changes .

Biochemical Pathways

The compound’s action on the V1A receptor affects the vasopressin-regulated water reabsorption pathway. By blocking the action of AVP on the V1A receptor, it can potentially alter the balance of water and electrolytes in the body .

Result of Action

The molecular and cellular effects of the compound’s action would primarily involve a reduction in vasoconstriction, leading to a decrease in blood pressure . This could have potential therapeutic implications for conditions such as hypertension .